molecular formula C9H16O B8741234 2-Cyclohexyl-2-methyloxirane

2-Cyclohexyl-2-methyloxirane

Cat. No.: B8741234
M. Wt: 140.22 g/mol
InChI Key: VTBARQXSMYZCEX-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

2-Cyclohexyl-2-methyloxirane is a useful research compound. Its molecular formula is C9H16O and its molecular weight is 140.22 g/mol. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Properties

Molecular Formula

C9H16O

Molecular Weight

140.22 g/mol

IUPAC Name

2-cyclohexyl-2-methyloxirane

InChI

InChI=1S/C9H16O/c1-9(7-10-9)8-5-3-2-4-6-8/h8H,2-7H2,1H3

InChI Key

VTBARQXSMYZCEX-UHFFFAOYSA-N

Canonical SMILES

CC1(CO1)C2CCCCC2

Origin of Product

United States

Synthesis routes and methods I

Procedure details

300 mg (2.14 mmol) of racemic 2-cyclohexyl-2-methyloxirane was dissolved in 40 mL Tris-SO4 buffer (200 mM, pH 7.5), followed by addition of purified enzyme (9 mg of halohydrin dehalogenase HheC in 280 μL buffer) and 69 mg (1.06 mmol) of NaN3. The reaction mixture was stirred at room temperature (24° C.) and monitored by gas chromatography (GC). The reaction was stopped after 2.5 h and extracted with 3×25 mL of ethylacetate. The combined organic phase was dried over Na2SO4 and solvent was evaporated. The crude product was chromatographed on a silica gel 60 H using pentane/CH2Cl2 (4:6) as eluent, which yielded pure (S)-2-cyclohexyl-2-methyloxirane (155 mg, 51% yield, e.e. 76%) and (R)-azido-2-cyclohexylpropanol-2-ol (163 mg, 41% yield, e.e.>99%). Optical purities were determined by GC using a Chiraldex G-TA column (30 m×0.25 mm×0.25 μm). The NMR data were identical with those of synthesized racemic reference compounds.
Quantity
300 mg
Type
reactant
Reaction Step One
[Compound]
Name
Tris SO4
Quantity
40 mL
Type
solvent
Reaction Step One
[Compound]
Name
halohydrin
Quantity
9 mg
Type
reactant
Reaction Step Two
Name
Quantity
69 mg
Type
reactant
Reaction Step Two

Synthesis routes and methods II

Procedure details

200 mg (1.42 mmol) of racemic 2-cyclohexyl-2-methyloxirane was dissolved in 25 mL Tris-SO4 buffer (200 mM, pH 7.5), followed by addition of purified enzyme (9 mg of halohydrin dehalogenase HheC in 1.2 ml buffer) and 35 mg (0.71 mmol) NaCN. The reaction mixture was stirred at room temperature (24° C.) and monitored by gas chromatography (GC). The reaction was stopped after 24 h and extracted three times with 15 mL ethylacetate. The combined organic phases were dried over Na2SO4 and the solvent was evaporated. The crude product was chromatographed on a silica gel 60 H using pentane/CH2Cl2 (4:6) as eluent, which yielded pure (S)-2-cyclohexyl-2-methyloxirane (105 mg, 52% yield, e.e. 71%) and (S)-3-cyclohexyl-3-butanenitrile (95 mg, 40% yield, e.e. 100%). Optical purities were determined by GC using a Chiraldex G-TA column (30 m×0.25 mm×0.25 μm). The NMR data were identical with those of synthesized racemic reference compounds.
Quantity
200 mg
Type
reactant
Reaction Step One
[Compound]
Name
Tris SO4
Quantity
25 mL
Type
solvent
Reaction Step One
[Compound]
Name
halohydrin
Quantity
9 mg
Type
reactant
Reaction Step Two
Name
Quantity
35 mg
Type
reactant
Reaction Step Two

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.